Cas no 56918-85-5 (Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-)

Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl- structure
56918-85-5 structure
Product name:Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
CAS No:56918-85-5
MF:C17H13N5O
MW:303.31802
CID:347355
PubChem ID:13879227

Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
    • 2-cyano-2-(3-hydrazinylisoindol-1-ylidene)-N-phenylacetamide
    • 56918-85-5
    • 2-Cyano-2-(3-hydrazinyl-1H-isoindol-1-ylidene)-N-phenylacetamide
    • Inchi: InChI=1S/C17H13N5O/c18-10-14(17(23)20-11-6-2-1-3-7-11)15-12-8-4-5-9-13(12)16(21-15)22-19/h1-9H,19H2,(H,20,23)(H,21,22)/b15-14-
    • InChI Key: BVPZKZRLBXAJOV-PFONDFGASA-N
    • SMILES: C(/C(=C1\C2C(=CC=CC=2)C(NN)=N\1)/C(NC1C=CC=CC=1)=O)#N

Computed Properties

  • Exact Mass: 303.11219
  • Monoisotopic Mass: 303.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų
  • XLogP3: 1.7

Experimental Properties

  • PSA: 103.3

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